Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-(2-naphthalenyl)-

• CAS No.: 352517-79-4
• Molecular Formula: C19H16O4S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (2-naphthalen-2-yl-2-oxoethyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C19H16O4S/c1-14-6-10-18(11-7-14)24(21,22)23-13-19(20)17-9-8-15-4-2-3-5-16(15)12-17/h2-12H,13H2,1H3
• InChI Key: XKNUKHJNVBLOHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(=O)C2=CC3=CC=CC=C3C=C2

Description

Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-(2-naphthalenyl)- is a useful research compound. Its molecular formula is C19H16O4S and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetonitrile solution (40 mL) containing 2-acetonaphthone (1.70 g, 9.99 mmol) and [hydroxyl(tosyloxy)iodo]benzene (4.00 mg, 10.2 mmol) was heated under reflux for 3 hours. The reaction mixture was cooled, and ethyl acetate was added thereto. The reaction solution was washed with saturated aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and concentrated in vacuo to remove the solvent to obtain the title compound (2.33 g, 68.5%).